Cas no 2138243-49-7 (ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate)
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate
- EN300-784078
- 2138243-49-7
-
- Inchi: 1S/C13H23N3O2/c1-5-8-16-12(14)10(9(4)6-2)11(15-16)13(17)18-7-3/h9H,5-8,14H2,1-4H3
- InChI Key: DZNQGFUNXXRZQG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(=C(N)N(CCC)N=1)C(C)CC)=O
Computed Properties
- Exact Mass: 253.17902698g/mol
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 70.1Ų
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784078-1.0g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 1.0g |
$1070.0 | 2024-05-22 | |
| Enamine | EN300-784078-0.05g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 0.05g |
$900.0 | 2024-05-22 | |
| Enamine | EN300-784078-0.1g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 0.1g |
$943.0 | 2024-05-22 | |
| Enamine | EN300-784078-0.25g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 0.25g |
$985.0 | 2024-05-22 | |
| Enamine | EN300-784078-0.5g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 0.5g |
$1027.0 | 2024-05-22 | |
| Enamine | EN300-784078-2.5g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 2.5g |
$2100.0 | 2024-05-22 | |
| Enamine | EN300-784078-5.0g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 5.0g |
$3105.0 | 2024-05-22 | |
| Enamine | EN300-784078-10.0g |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate |
2138243-49-7 | 95% | 10.0g |
$4606.0 | 2024-05-22 |
ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate
Ethyl 5-Amino-4-(Butan-2-Yl)-1-Propyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview
Ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate, with the CAS number 2138243-49-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring substituted with an amino group at position 5, a butan-2-yl group at position 4, and a propyl group attached to the nitrogen atom at position 1. Additionally, the carboxylic acid group at position 3 is esterified with an ethyl group, forming an ethyl ester.
The synthesis of ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate involves a series of carefully designed organic reactions. The starting material is typically a pyrazole derivative, which undergoes substitution or coupling reactions to introduce the desired substituents. The amino group at position 5 plays a critical role in enhancing the compound's bioactivity, while the butan-2-yl and propyl groups contribute to its hydrophobicity and structural stability. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and development purposes.
One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate has shown activity in inhibiting certain kinases involved in cancer cell proliferation. This makes it a valuable candidate for further investigation in oncology research.
Moreover, this compound has demonstrated potential in other therapeutic areas such as inflammation and neurodegenerative diseases. Its unique structure allows it to interact with multiple biological pathways, making it a versatile tool for researchers. Recent advancements in computational chemistry have enabled scientists to predict its binding affinity to various targets with high accuracy, further accelerating its development as a drug candidate.
In addition to its pharmacological applications, ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate has also been explored for its agricultural uses. Studies have shown that this compound exhibits moderate activity against certain plant pathogens, suggesting its potential as a fungicide or insecticide. However, further research is required to evaluate its efficacy and safety in agricultural settings.
The structural versatility of this compound also makes it an attractive substrate for chemical modifications. Researchers have investigated various strategies to enhance its bioavailability and stability, including prodrug design and formulation optimization. These efforts have led to the development of novel derivatives with improved pharmacokinetic profiles.
From a synthetic perspective, the preparation of ethyl 5-amino-4-(butan-2-yil)-1-propyl-lH-pyrazole-s-carboxvlste involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity. The introduction of bulky substituents like butan-s-yi requires precise control over reaction conditions to avoid undesired side products. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound.
In conclusion, ethyl 5-amino-s-butan-s-yil-l-propvl-lH-pyrazol-s-carboxvlste (CAS No: 2138243-s9-s) is a multifaceted compound with significant potential in both therapeutic and agricultural applications. Its unique structure and diverse biological activities make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in future drug discovery efforts.
2138243-49-7 (ethyl 5-amino-4-(butan-2-yl)-1-propyl-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)